Cas no 1155877-71-6 ((3-Bromo-2-fluoro-4-methoxyphenyl)methanol)

• Product Name: (3-Bromo-2-fluoro-4-methoxyphenyl)methanol
• CAS No: 1155877-71-6
• MF: C₈H₈BrFO₂
• MW: 235.050325393677
• MDL: MFCD27959301
• CID: 5074708
• Update Time: 2026-03-01

(3-Bromo-2-fluoro-4-methoxyphenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-bromo-2-fluoro-4-methoxyphenyl)methanol
• (3-bromo-2-fluoro-4-methoxy-phenyl)-methanol
• (3-Bromo-2-fluoro-4-methoxyphenyl)methanol

• MDL： MFCD27959301
• Inchi： 1S/C8H8BrFO2/c1-12-6-3-2-5(4-11)8(10)7(6)9/h2-3,11H,4H2,1H3
• InChI Key： AUNZTAUMKZQSGR-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(CO)=C1F)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 1.8
• Topological Polar Surface Area: 29.5

Additional information on (3-Bromo-2-fluoro-4-methoxyphenyl)methanol

Introduction to (3-Bromo-2-fluoro-4-methoxyphenyl)methanol (CAS No. 1155877-71-6)

(3-Bromo-2-fluoro-4-methoxyphenyl)methanol, with the CAS number 1155877-71-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural features, holds promise in various applications, particularly in the development of novel therapeutic agents and advanced chemical synthesis.

The molecular structure of (3-Bromo-2-fluoro-4-methoxyphenyl)methanol consists of a phenyl ring substituted with a bromine atom at the 3-position, a fluorine atom at the 2-position, and a methoxy group at the 4-position. Additionally, a hydroxymethyl group (-CH₂OH) is attached to the ring at the 1-position. This specific arrangement of functional groups makes it a versatile intermediate in organic synthesis, enabling a wide range of chemical transformations that are valuable for drug discovery and material science.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The presence of both bromine and fluorine substituents enhances the electronic properties of the molecule, making it an attractive candidate for further investigation. Researchers have been particularly keen on understanding how these substituents influence the compound's interactions with biological targets, such as enzymes and receptors.

One of the most compelling aspects of (3-Bromo-2-fluoro-4-methoxyphenyl)methanol is its role as a building block in the synthesis of more complex molecules. For instance, its reactive sites allow for further functionalization through various chemical reactions, including nucleophilic substitution, cross-coupling reactions, and oxidation processes. These transformations are crucial for creating diverse libraries of compounds that can be screened for biological activity.

The compound has been studied in the context of developing new therapeutic agents. Preliminary studies suggest that derivatives of this molecule may exhibit interesting pharmacological properties, particularly in areas such as anti-inflammatory and anticancer research. The bromine and fluorine atoms are known to modulate the binding affinity and selectivity of molecules toward their targets, which is essential for designing effective drugs.

Moreover, the methoxy group at the 4-position introduces additional electronic effects that can influence the compound's reactivity and stability. This feature makes it a valuable scaffold for medicinal chemists who are looking to optimize drug-like properties such as solubility, metabolic stability, and bioavailability. The hydroxymethyl group also provides a site for further derivatization, allowing researchers to explore different chemical pathways.

Recent advancements in synthetic chemistry have enabled more efficient methods for producing (3-Bromo-2-fluoro-4-methoxyphenyl)methanol. These methods often involve multi-step sequences that leverage transition metal catalysis and novel reaction conditions to improve yield and purity. Such improvements are critical for ensuring that researchers have access to high-quality starting materials for their investigations.

The compound's potential applications extend beyond pharmaceuticals into other areas of chemistry. For example, it can be used as a precursor in the synthesis of advanced materials, such as liquid crystals or organic semiconductors. The unique electronic properties conferred by its substituents make it an interesting candidate for developing new types of functional materials.

In conclusion, (3-Bromo-2-fluoro-4-methoxyphenyl)methanol (CAS No. 1155877-71-6) is a multifaceted compound with significant promise in both pharmaceutical research and advanced chemical synthesis. Its unique structural features and reactivity make it a valuable tool for scientists working on drug discovery, material science, and synthetic chemistry. As research continues to uncover new applications for this molecule, its importance is likely to grow even further.